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Compound of Interest

Compound Name: 2,2"-Biphenol

Cat. No.: B158249

An In-depth Technical Guide to the Physical and Chemical Properties of 2,2'-Biphenol

Introduction

2,2'-Biphenol, also known as [1,1'-Biphenyl]-2,2'-diol, is an organic compound with the
chemical formula (CeH4aOH)2.[1] It is one of three symmetrical isomers of biphenol and exists as
a white to off-white crystalline solid at room temperature.[1][2][3] This compound is a crucial
precursor and intermediate in various fields, including the synthesis of advanced polymers,
pharmaceuticals, agrochemicals, and dyestuffs.[2][4][5] Its unique structure, featuring two
hydroxyl groups in the ortho position to the biphenyl linkage, dictates its chemical reactivity and
makes it a valuable building block in organic synthesis and materials science.[2][6]

This guide provides a comprehensive overview of the physical and chemical properties of 2,2'-
Biphenol, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 2,2'-Biphenol are summarized in the tables below, providing a
clear reference for its key characteristics.

Table 1: General and Chemical Properties of 2,2'-Biphenol
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Property Value Reference

IUPAC Name [1,1'-Biphenyl]-2,2'-diol [1]

Other Names :ii'r;lz;h;:droxybiphenyl, 0,0'- o

CAS Number 1806-29-7 [1114]

Molecular Formula C12H1002 [1112]

Molar Mass 186.210 g-mol-t [1][2]

Appearance Wr.mite to Peige or grayish- (2]

beige solid/powder

pKa 7.32 £ 0.10 (Predicted) [4171
Table 2: Physical Properties of 2,2'-Biphenol

Property Value Reference

Melting Point 108-111 °C [21[81[7]

Boiling Point 315-320 °C [1][4][9]

Flash Point 154 °C (closed cup) [4]

Density 0.83-1.340 g/cm3 [419]

Vapor Pressure 0.000243 mmHg at 25°C [7][10]

Autoignition Temp.

324 °C

[4]115]

Refractive Index

~1.6086 (estimate)

[417]

Solubility Profile

2,2'-Biphenol is generally insoluble in water but shows good solubility in various organic

solvents.[4][7]

Table 3: Solubility of 2,2'-Biphenol
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Solvent Solubility Reference
Water Insoluble 14171
Ethanol Soluble [7]
Ethyl Acetate Soluble [71[11]
Dichloromethane Soluble [7][11]
Chloroform Soluble [11]
DMSO Soluble [11]
Acetone Soluble [11]
n-Hexane Insoluble [7]
Petroleum Ether Insoluble [7]
Benzene Insoluble [7]
Toluene Soluble (for recrystallization) [31[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,2'-Biphenol.

Table 4: Spectroscopic Data for 2,2'-Biphenol
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Technique Data Description Reference

Aromatic Protons (Multiplets):
6.8 - 7.4 ppm; Hydroxyl

1H NMR (CDCIs) PP y. Y [12]
Protons (Broad Singlet): ~5.0 -

6.0 ppm

C-OH: ~152 ppm; C-C
13C NMR (CDCls) (Aromatic): ~130 ppm; C-H [12]
(Aromatic): ~128 ppm

IR Spectrum Conforms to structure [8]

Neutral form absorption
] maxima: ~275 nm; Monoanion
UV-Vis _ _ [12]
form absorption maxima: ~300

nm

Synthesis and Purification

The synthesis of 2,2'-Biphenol can be achieved through several methods. A common industrial
approach involves the oxidative coupling of phenols.[3][12]
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Method 2: Hydrolysis

Hydrolysis
Dibenzofuran P 2,2'-Biphenol

Method 1: Oxidative Coupling

Oxidative Coupling Debutylation
2,4-Di-tert-butylphenol |—— P 3,3',5,5-Tetra-tert-butyl-2,2'-dihydroxybiphenyl ———————— | 2,2"-Biphenol
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Crude 2,2'-Biphenol

Dissolve in hot toluene

/

Cool to crystallize

Filter crystals

Repeat crystallization
(if necessary)

Sublime under vacuum
(60°C / 104 mm)

Pure 2,2'-Biphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158249#physical-and-chemical-properties-of-2-2-
biphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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